1-methyl-9-propyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 1-methyl-9-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C12H17N5O2/c1-3-5-16-6-4-7-17-8-9(13-11(16)17)15(2)12(19)14-10(8)18/h3-7H2,1-2H3,(H,14,18,19)
• InChI Key: ATYAXSRZIJKFEF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCN2C1=NC3=C2C(=O)NC(=O)N3C
• Molecular Formula: C12H17N5O2
• Molecular Weight: 263.30 g/mol

Description

The compound “1-methyl-9-propyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione” belongs to the class of organic compounds known as purines and purine derivatives. These are aromatic compounds containing a purine moiety, a bicyclic aromatic compound made up of two six-membered rings.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a purine core structure (a bicyclic aromatic compound made up of two six-membered rings), with a methyl group attached at the 1 position and a propyl group attached at the 9 position.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be similar to those of other purines. Purines can undergo a variety of reactions, including alkylation, acylation, and halogenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, purines are generally planar and aromatic, and they are soluble in water due to their ability to form hydrogen bonds.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many biologically active purines act by interacting with purine receptors in the body.